Cas no 918648-51-8 (3-Benzyl-7-bromo-2-methoxyquinoline)

3-Benzyl-7-bromo-2-methoxyquinoline structure
918648-51-8 structure
Product Name:3-Benzyl-7-bromo-2-methoxyquinoline
CAS No:918648-51-8
MF:C17H14BrNO
MW:328.20316362381
MDL:MFCD28128636
CID:772102
PubChem ID:59200538
Update Time:2024-10-26

3-Benzyl-7-bromo-2-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)-
    • 3-benzyl-7-bromo-2-methoxyquinoline
    • 7-Bromo-2-methoxy-3-(phenylmethyl)quinoline (ACI)
    • C13205
    • CS-0011153
    • DA-24092
    • 918648-51-8
    • AKOS037650743
    • SCHEMBL13488532
    • DTXSID50731251
    • CS-15247
    • 3-Benzyl-7-bromo-2-methoxyquinoline
    • MDL: MFCD28128636
    • Inchi: 1S/C17H14BrNO/c1-20-17-14(9-12-5-3-2-4-6-12)10-13-7-8-15(18)11-16(13)19-17/h2-8,10-11H,9H2,1H3
    • InChI Key: YWOHBUGQXMWRNB-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(C=C(CC3C=CC=CC=3)C(OC)=N2)=CC=1

Computed Properties

  • Exact Mass: 327.02588g/mol
  • Monoisotopic Mass: 327.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1
  • XLogP3: 5.1

3-Benzyl-7-bromo-2-methoxyquinoline Pricemore >>

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3-Benzyl-7-bromo-2-methoxyquinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  20 h, reflux; reflux → rt
Reference
Quinoline derivatives as antibacterial agents and their preparation, pharmaceutical compositions and use in the treatment of bacterial infections
, World Intellectual Property Organization, , ,

3-Benzyl-7-bromo-2-methoxyquinoline Raw materials

3-Benzyl-7-bromo-2-methoxyquinoline Preparation Products

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